N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-4-chlorobenzamide

• IUPAC Name: N-[[4-(1,3-benzothiazol-2-yl)phenyl]carbamothioyl]-4-chlorobenzamide
• InChI: InChI=1S/C21H14ClN3OS2/c22-15-9-5-13(6-10-15)19(26)25-21(27)23-16-11-7-14(8-12-16)20-24-17-3-1-2-4-18(17)28-20/h1-12H,(H2,23,25,26,27)
• InChI Key: HFMKDNMXPUBEBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=CC=C(C=C3)NC(=S)NC(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H14ClN3OS2
• Molecular Weight: 423.9 g/mol

Description

N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-4-chlorobenzamide, also known as BCA, is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications. BCA has been found to have an inhibitory effect on the growth of cancer cells, making it a promising candidate for the development of new cancer treatments.

Mechanism of Action

The mechanism of action of N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-4-chlorobenzamide involves the inhibition of certain enzymes that are involved in the growth and proliferation of cancer cells. Specifically, this compound has been found to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. By inhibiting this enzyme, this compound is able to slow down or stop the growth of cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-cancer effects, this compound has been found to have other biochemical and physiological effects. For example, this compound has been shown to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis. Additionally, this compound has been found to have antioxidant properties, which may help to protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One advantage of using N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-4-chlorobenzamide in lab experiments is that it has been extensively studied and its mechanism of action is well understood. This makes it a useful tool for researchers who are investigating the role of topoisomerase II in cancer cell growth and proliferation. However, one limitation of using this compound is that it is a relatively complex compound to synthesize, which may make it difficult to obtain in large quantities for use in experiments.

Future Directions

There are several potential future directions for research on N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-4-chlorobenzamide. One area of focus could be the development of new cancer treatments based on this compound or similar compounds. Additionally, further studies could investigate the potential use of this compound in the treatment of other diseases, such as inflammatory conditions or neurodegenerative disorders. Finally, research could also focus on improving the synthesis method for this compound, in order to make it more accessible for use in lab experiments and potential clinical applications.

Synthesis Methods

The synthesis of N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-4-chlorobenzamide involves a multi-step process that includes the reaction of 4-chlorobenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 2-aminobenzothiazole to produce the intermediate product, which is subsequently reacted with carbon disulfide and ammonia to yield the final product, this compound.

Scientific Research Applications

N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-4-chlorobenzamide has been the subject of numerous scientific studies due to its potential use as an anti-cancer agent. In vitro studies have shown that this compound has a strong inhibitory effect on the growth of cancer cells, including lung, breast, and colon cancer cells. Additionally, this compound has been found to induce apoptosis, or programmed cell death, in cancer cells, further supporting its potential as a cancer treatment.